Cas no 19902-91-1 (Dihydromethysticin)

Dihydromethysticin Properties

Names and Identifiers

• dihydromethysticin
• (+)-Dihydromethysticin
• (6S)-6-[2-(1,3-Benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-2H-pyran-2-one
• Dihidromethysticin
• (6S)-6-[2-(1,3-Benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-2H-pyran-2-one Dihydromethysticin
• 6-[2-(1,3-Benzodioxol-5-yl)ethyl]-4-methoxy-5,6-dihydro-2H-pyran-2-one
• dhm
• Nsc112159
• PseudoMethysticin
• DIHYDROMETHYLSTICIN
• 7,8-dihydromethysticin
• 7,8-DIHYDROMETHYLSTICIN
• Methysticin, 7,8-dihydro-
• 5,6-Dihydro-4-methoxy-6-[2-(1,3-benzodioxol-5-yl)ethyl]-2H-pyran-2-one
• Dihydromethysticin (VAN)
• FZ66MQ73GS
• RSIWXFIBHXYNFM-NSHDSACASA-N
• 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethyl)-5,6-dihydro-4-methoxy-, (S)-
• (2S)-2-[2-(1,3-benzodioxol-5-yl)ethyl]-4-methoxy-2,3-dihydropyran-6-one
• 2H-Pyran-2-one, 5,6-dihydro-4-methoxy-6-(3,4-(methylenedioxy)phenethyl)-, (S)-
• Methysticin,8-dihydro-
• MEGxp0_001
• Dihydromethysticin
• UNII-FZ66MQ73GS
• DTXSID601314143
• NSC 112159
• Q-100244
• CS-4245
• 2H-Pyran-2-one,3-benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-, (S)-
• MEGxp0_001718
• NCGC00180578-01
• x-Methysticin
• 2H-Pyran-2-one,6-dihydro-4-methoxy-6-[3,4-(methylenedioxy)phenethyl]-, (S)-
• (+)-Dihydromethysticin(+)-Dihydromethysticin
• CCG-208398
• AC-34189
• CCRIS 9368
• ACon0_000957
• CHEMBL576066
• 19902-91-1
• HY-N0921
• AS-79324
• FT-0700034
• 2H-Pyran-2-one, 6-[2-(1,3-benzodioxol-5-yl)ethyl]-5,6-dihydro-4-methoxy-, (6S)-
• (S)-6-(2-(benzo[d][1,3]dioxol-5-yl)ethyl)-4-methoxy-5,6-dihydro-2H-pyran-2-one
• SCHEMBL14524443
• CHEBI:4573
• C09926
• MFCD00221731
• NSC-112159
• (+)-Dihydromethysticin, analytical standard
• NS00097366
• Q5276438
• BRD-K87171303-001-01-2
• (2S)-2-(2-(1,3-BENZODIOXOL-5-YL)ETHYL)-4-METHOXY-2,3-DIHYDROPYRAN-6-ONE
• ACon1_001371
• SR-05000002272
• SR-05000002272-2
• J-018462
• SMR001548427
• MLS002638967
• 2H-Pyran-2-one, 6-(2-(1,3-benzodioxol-5-yl)ethyl)-5,6-dihydro-4-methoxy-, (S)-(9CI)
• DTXSID3033434
• DA-62883
• DTXCID1013434
• +Expand

• MDL： MFCD00221731
• InChIKey： RSIWXFIBHXYNFM-NSHDSACASA-N
• Inchi： 1S/C15H16O5/c1-17-12-7-11(20-15(16)8-12)4-2-10-3-5-13-14(6-10)19-9-18-13/h3,5-6,8,11H,2,4,7,9H2,1H3/t11-/m0/s1
• SMILES： O1C(C([H])=C(C([H])([H])[C@]1([H])C([H])([H])C([H])([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 276.099774g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.099774g/mol
• Monoisotopic Mass: 276.099774g/mol
• Topological Polar Surface Area: 54Ų
• Heavy Atom Count: 20
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 276.28

Experimental Properties

• LogP: 2.19370
• PSA: 53.99000
• Refractive Index: 1.575
• Boiling Point: 476.1 °C at 760 mmHg
• Melting Point: 118℃
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 476.1 °C at 760 mmHg
• Color/Form: Cryst.
• Density: 1.28